Cas no 1281560-23-3 (2-(4-methylthiophen-3-yl)ethan-1-amine)

• Product Name: 2-(4-methylthiophen-3-yl)ethan-1-amine
• CAS No: 1281560-23-3
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 6527820
• PubChem ID: 53213704
• Update Time: 2024-03-01

2-(4-methylthiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-3-yl)ethan-1-amine
• 3-Thiopheneethanamine, 4-methyl-

• Inchi： 1S/C7H11NS/c1-6-4-9-5-7(6)2-3-8/h4-5H,2-3,8H2,1H3
• InChI Key： LGWPNNOYTSUQPN-UHFFFAOYSA-N
• SMILES： C1SC=C(C)C=1CCN

Computed Properties

• Exact Mass: 141.06122053g/mol
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 225.6±25.0 °C(Predicted)
• pka: 10.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines